Cas no 730973-44-1 (4-oxo-4-[4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-yl]butanoic acid)

• Product Name: 4-oxo-4-[4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-yl]butanoic acid
• CAS No: 730973-44-1
• MF: C₁₇H₂₄N₂O₅S
• MW: 368.447863578796
• CID: 3106305
• PubChem ID: 2397186
• Update Time: 2025-05-19

4-oxo-4-[4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-yl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(mesitylsulfonyl)piperazin-1-yl]-4-oxobutanoic acid
• 4-oxo-4-[4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-yl]butanoic acid
• 4-oxo-4-[4-(2,4,6-trimethylphenyl)sulfonylpiperazin-1-yl]butanoic Acid
• EN300-07238
• 4-oxo-4-[4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-yl]butanoicacid
• Z55148751
• AKOS034444254
• CS-0345861
• 4-oxo-4-{4-[(2,4,6-trimethylbenzene)sulfonyl]piperazin-1-yl}butanoic acid
• 4-(4-(Mesitylsulfonyl)piperazin-1-yl)-4-oxobutanoic acid
• 730973-44-1

• Inchi： 1S/C17H24N2O5S/c1-12-10-13(2)17(14(3)11-12)25(23,24)19-8-6-18(7-9-19)15(20)4-5-16(21)22/h10-11H,4-9H2,1-3H3,(H,21,22)
• InChI Key： WUJZYEQPIDWVAJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N1CCN(C(CCC(=O)O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 368.14059304Da
• Monoisotopic Mass: 368.14059304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-oxo-4-[4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-yl]butanoic acid

4-Oxo-4-[4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-yl]butanoic Acid (CAS No. 730973-44-1)

Introduction

4-Oxo-4-[4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-yl]butanoic acid, commonly referred to by its CAS number CAS No. 730973-44-1, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a sulfonyl group and a butanoic acid moiety. The presence of these functional groups makes it a versatile molecule with diverse applications in pharmaceuticals, agrochemicals, and materials science.

Structural Features and Synthesis

The molecular structure of 4-Oxo-4-[...]butanoic acid is notable for its piperazine ring, which is a six-membered ring containing two nitrogen atoms. The sulfonyl group attached to the piperazine ring at the 1-position introduces electron-withdrawing effects, enhancing the reactivity of the molecule in various chemical reactions. The butanoic acid moiety contributes to the molecule's acidity and solubility properties.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled more efficient routes to prepare this compound with higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

Applications in Pharmaceutical Research

CAS No. 730973-44-1 has garnered significant attention in the pharmaceutical industry due to its potential as a lead compound for drug development. The molecule's structure allows for various modifications, enabling researchers to explore its pharmacokinetic properties and bioavailability.

Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds targeting specific therapeutic areas such as oncology and neurodegenerative diseases. For example, derivatives of this compound have shown promising results in inhibiting key enzymes involved in cancer cell proliferation.

Environmental and Safety Considerations

In addition to its pharmacological applications, researchers have also investigated the environmental impact of CAS No. 730973-44-1. Studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other synthetic chemicals.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols to minimize exposure risks. Its acute toxicity profile has been evaluated in animal models, indicating low toxicity at typical experimental doses.

Future Directions

The continued exploration of CAS No. 730973-44-1's properties is expected to yield further insights into its potential applications across multiple industries. Collaborative efforts between academic institutions and industrial research teams are likely to drive innovation in synthesizing more complex derivatives with enhanced functionality.

In conclusion, the compound represents a valuable addition to the arsenal of organic molecules available for research and development purposes. Its unique structure and versatile functional groups position it as a promising candidate for advancing scientific discovery across diverse fields.